Cas no 2172046-73-8 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoethyl}benzoic acid)

• Product Name: 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoethyl}benzoic acid
• CAS No: 2172046-73-8
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 6097594
• PubChem ID: 165764811
• Update Time: 2025-06-14

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoethyl}benzoic acid
• 2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]ethyl}benzoic acid
• 2172046-73-8
• EN300-1512652

• Inchi： 1S/C26H24N2O5/c29-24(27-14-13-17-7-1-2-8-18(17)25(30)31)15-28-26(32)33-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h1-12,23H,13-16H2,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： SVCOOEFAZNPMLQ-UHFFFAOYSA-N
• SMILES： O(C(NCC(NCCC1C=CC=CC=1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoethyl}benzoic acid

Comprehensive Overview of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoethyl}benzoic acid (CAS No. 2172046-73-8)

In the realm of peptide synthesis and pharmaceutical research, 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoethyl}benzoic acid (CAS No. 2172046-73-8) stands as a pivotal compound. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has revolutionized drug discovery and biotechnology. The compound's unique structure, featuring a benzoic acid backbone and an Fmoc-protected amine, makes it indispensable for constructing complex peptides with high precision. Researchers and pharmaceutical companies are increasingly focusing on this molecule due to its role in developing targeted therapies and bioconjugates.

The growing interest in peptide-based drugs has propelled the demand for high-quality building blocks like 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoethyl}benzoic acid. With the rise of personalized medicine and cancer therapeutics, this compound is often searched alongside terms such as "Fmoc amino acid derivatives" and "peptide coupling reagents." Its compatibility with automated synthesizers and its ability to enhance peptide stability further underscore its importance. Recent studies highlight its potential in creating drug delivery systems, particularly for biodegradable polymers and nanocarriers.

From a synthetic chemistry perspective, the CAS No. 2172046-73-8 compound offers exceptional versatility. Its benzoic acid moiety allows for facile conjugation with other molecules, while the Fmoc group ensures selective deprotection during synthesis. This dual functionality aligns with the industry's shift toward green chemistry and sustainable synthesis practices. Laboratories worldwide prioritize this compound for its low environmental impact and high yield efficiency, addressing the global demand for eco-friendly chemical processes.

In the context of AI-driven drug discovery, 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoethyl}benzoic acid has garnered attention for its compatibility with machine learning algorithms that predict molecular interactions. Searches for "peptide synthesis optimization" and "computational chemistry tools" often reference this compound, reflecting its integration into high-throughput screening platforms. Its role in antibody-drug conjugates (ADCs) also positions it as a key player in next-generation biopharmaceuticals.

Quality control and regulatory compliance are critical for CAS No. 2172046-73-8. The compound's HPLC purity and NMR validation are frequently discussed in scientific forums, emphasizing the need for stringent analytical standards. As regulatory agencies tighten guidelines for peptide therapeutics, manufacturers must ensure batch-to-batch consistency, making this compound a benchmark for GMP-grade intermediates.

Looking ahead, the applications of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoethyl}benzoic acid are expected to expand into diagnostic imaging and theranostic agents. Its adaptability to click chemistry and bioorthogonal reactions opens new avenues for non-invasive diagnostics. With the compound's CAS No. 2172046-73-8 increasingly cited in patents, its commercial and scientific relevance is poised for sustained growth.